Cas no 1807290-16-9 (Ethyl 2-cyano-3-fluoro-6-hydroxyphenylacetate)

• Product Name: Ethyl 2-cyano-3-fluoro-6-hydroxyphenylacetate
• CAS No: 1807290-16-9
• MF: C₁₁H₁₀FNO₃
• MW: 223.200406551361
• CID: 4943516
• Update Time: 2025-05-20

Ethyl 2-cyano-3-fluoro-6-hydroxyphenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-cyano-3-fluoro-6-hydroxyphenylacetate

• Inchi： 1S/C11H10FNO3/c1-2-16-11(15)5-7-8(6-13)9(12)3-4-10(7)14/h3-4,14H,2,5H2,1H3
• InChI Key： HEFFPWSAVUHZIO-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C(=C1C#N)CC(=O)OCC)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 299
• XLogP3: 1.5
• Topological Polar Surface Area: 70.3

Additional information on Ethyl 2-cyano-3-fluoro-6-hydroxyphenylacetate

Ethyl 2-cyano-3-fluoro-6-hydroxyphenylacetate (CAS No. 1807290-16-9): A Comprehensive Overview

Ethyl 2-cyano-3-fluoro-6-hydroxyphenylacetate (CAS No. 1807290-16-9) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural and functional attributes, presents a promising candidate for further exploration in drug development and therapeutic applications.

The molecular structure of Ethyl 2-cyano-3-fluoro-6-hydroxyphenylacetate consists of a phenyl ring substituted with a cyano group at the 2-position, a fluoro atom at the 3-position, and a hydroxyl group at the 6-position, with an acetic acid ester moiety attached to the phenyl ring. This particular arrangement of functional groups imparts distinct chemical properties that make it an intriguing subject for synthetic chemistry and pharmacological studies.

In recent years, there has been growing interest in the development of novel compounds that exhibit potent biological activity while maintaining favorable pharmacokinetic profiles. The presence of both electron-withdrawing (cyano) and electron-donating (hydroxyl) groups in Ethyl 2-cyano-3-fluoro-6-hydroxyphenylacetate suggests potential for diverse interactions with biological targets, including enzymes and receptors. These interactions are critical for modulating physiological processes and may lead to the discovery of new therapeutic agents.

One of the most compelling aspects of this compound is its potential role in addressing various diseases by targeting specific molecular pathways. For instance, studies have indicated that compounds with similar structural motifs may interfere with key enzymes involved in inflammation, metabolism, and cell signaling. The fluoro substituent, in particular, is known to enhance metabolic stability and bioavailability, which are crucial factors in drug design.

The cyano group in Ethyl 2-cyano-3-fluoro-6-hydroxyphenylacetate also contributes to its reactivity and can serve as a handle for further chemical modifications. This flexibility allows researchers to explore derivative compounds with tailored properties, potentially expanding the therapeutic applications of this molecule. Additionally, the hydroxyl group provides a site for hydrogen bonding interactions, which can be exploited to improve binding affinity to biological targets.

Recent advancements in computational chemistry have enabled more efficient screening of potential drug candidates. Molecular modeling techniques have been employed to predict the binding modes of Ethyl 2-cyano-3-fluoro-6-hydroxyphenylacetate with various biological targets, providing insights into its mechanism of action. These studies have highlighted its potential as an inhibitor of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are implicated in inflammatory diseases.

In vitro studies have demonstrated that derivatives of this compound exhibit significant inhibitory activity against several key enzymes associated with inflammation and pain. The combination of the cyano and fluoro groups appears to enhance binding affinity, leading to more potent pharmacological effects. Furthermore, preliminary toxicology studies suggest that this compound is well-tolerated at therapeutic doses, making it a promising candidate for further clinical development.

The pharmaceutical industry has been particularly interested in developing small molecule inhibitors that target inflammatory pathways without causing significant side effects. Ethyl 2-cyano-3-fluoro-6-hydroxyphenylacetate, with its unique structural features, aligns well with this goal. Its ability to modulate key enzymatic pathways while maintaining a favorable safety profile makes it an attractive option for treating conditions such as arthritis, cardiovascular disease, and neurodegenerative disorders.

Future research directions include optimizing synthetic routes to improve yield and scalability, as well as exploring novel derivatives with enhanced biological activity. Advances in green chemistry principles may also contribute to more sustainable production methods for this compound. Additionally, collaborative efforts between academic researchers and industry partners could accelerate the transition from laboratory discovery to clinical application.

The broader implications of this research extend beyond immediate therapeutic applications. The development of new chemical entities like Ethyl 2-cyano-3-fluoro-6-hydroxyphenylacetate contributes to our fundamental understanding of molecular interactions and disease mechanisms. This knowledge can be leveraged to design more effective drugs in the future, addressing unmet medical needs across various therapeutic areas.

In conclusion, Ethyl 2-cyano-3-fluoro-6-hydroxyphenylacetate (CAS No. 1807290-16-9) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activity make it a valuable compound for further research and development. As scientific understanding continues to evolve, this molecule holds great potential for contributing to innovative therapeutic solutions.